3-{4-[(4-Fluorophenyl)methoxy]phenyl}prop-2-enoyl chloride

• CAS No.: 184583-83-3
• Molecular Formula: C16H12ClFO2
• Molecular Weight: 290.71 g/mol
• IUPAC Name: 3-[4-[(4-fluorophenyl)methoxy]phenyl]prop-2-enoyl chloride
• InChI: InChI=1S/C16H12ClFO2/c17-16(19)10-5-12-3-8-15(9-4-12)20-11-13-1-6-14(18)7-2-13/h1-10H,11H2
• InChI Key: OPMGPYJGOJLPDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=CC(=O)Cl)F

Description

3-{4-[(4-Fluorophenyl)methoxy]phenyl}prop-2-enoyl chloride is a useful research compound. Its molecular formula is C16H12ClFO2 and its molecular weight is 290.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.34 g (0.027 mol) of 4-(4-fluorobenzyloxy)cinnamate and 15.0 ml of oxalyl chloride were placed in a 100 ml flask that was provided with a cooling tube, and allowed to react for 4 hours at 70° C. The excess oxalyl chloride was removed under reduced pressure, to obtain 4-(4-fluorobenzyloxy)cinnamoyl chloride. After confirming the compound's structure with IR and NMR, it was immediately used in the following reaction.